Cas no 1807204-52-9 (4-Bromopyrimidine-5-acetonitrile)

4-Bromopyrimidine-5-acetonitrile structure
1807204-52-9 structure
Product Name:4-Bromopyrimidine-5-acetonitrile
CAS No:1807204-52-9
MF:C6H4BrN3
MW:198.020059585571
CID:4826576
Update Time:2023-08-19

4-Bromopyrimidine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Bromopyrimidine-5-acetonitrile
    • Inchi: 1S/C6H4BrN3/c7-6-5(1-2-8)3-9-4-10-6/h3-4H,1H2
    • InChI Key: RCDQJVGPNDVONG-UHFFFAOYSA-N
    • SMILES: BrC1C(=CN=CN=1)CC#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 150
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.6

4-Bromopyrimidine-5-acetonitrile Pricemore >>

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